Cas no 622362-32-7 ((2Z)-2-(2-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate)

• Product Name: (2Z)-2-(2-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate
• CAS No: 622362-32-7
• MF: C₂₁H₁₄O₄S
• MW: 362.398464679718
• CID: 5417673
• Update Time: 2025-07-14

(2Z)-2-(2-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(2-methylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl thiophene-2-carboxylate
• (2Z)-2-(2-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate

• Inchi： 1S/C21H14O4S/c1-13-5-2-3-6-14(13)11-18-20(22)16-9-8-15(12-17(16)25-18)24-21(23)19-7-4-10-26-19/h2-12H,1H3
• InChI Key： UPDMAKGTUIHYPG-UHFFFAOYSA-N
• SMILES： C1(C(OC2C=C3OC(=CC4=CC=CC=C4C)C(=O)C3=CC=2)=O)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(2-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate

Comprehensive Overview of (2Z)-2-(2-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate (CAS No. 622362-32-7)

The compound (2Z)-2-(2-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate, identified by its CAS No. 622362-32-7, is a structurally unique molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound features a benzofuran core linked to a thiophene carboxylate moiety, which contributes to its diverse chemical properties and potential applications. Researchers are particularly interested in its Z-configuration, which plays a critical role in its reactivity and biological activity.

In recent years, the demand for novel heterocyclic compounds like (2Z)-2-(2-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate has surged due to their potential in drug discovery and material science. The compound's methylidene group and oxo functionality make it a promising candidate for further derivatization, enabling the synthesis of more complex molecules. Its thiophene-2-carboxylate segment is also noteworthy, as thiophene derivatives are widely explored for their electronic and photophysical properties.

One of the most frequently asked questions about CAS No. 622362-32-7 revolves around its synthesis and purification methods. The compound is typically prepared through a multi-step process involving condensation reactions and esterification, with careful control of reaction conditions to maintain the Z-configuration. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent requirements for research and industrial applications.

The potential applications of (2Z)-2-(2-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate extend beyond traditional chemistry. For instance, its benzofuran-thiophene hybrid structure has been investigated for use in organic electronics, where such compounds serve as building blocks for semiconducting materials. Additionally, its unique scaffold has prompted studies into its biological activity, particularly in the context of enzyme inhibition and receptor modulation. These explorations align with the growing interest in multi-target drug design, a hot topic in modern pharmacology.

From an environmental and safety perspective, CAS No. 622362-32-7 is handled with standard laboratory precautions. While it is not classified as hazardous under current regulations, researchers are advised to follow good laboratory practices (GLP) to minimize risks. The compound's stability under various conditions, including temperature and pH, has been a subject of study, with findings suggesting it is relatively stable in anhydrous environments. This stability is crucial for its storage and transportation in research settings.

In conclusion, (2Z)-2-(2-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate represents a fascinating area of study with broad implications. Its structural complexity and functional versatility make it a valuable subject for ongoing research, particularly in the realms of medicinal chemistry and material science. As scientific inquiry continues to evolve, this compound is likely to remain at the forefront of innovation, addressing some of the most pressing challenges in these fields.